Cas no 1207040-50-3 (2-phenyl-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1,3-thiazole-4-carboxamide)

• Product Name: 2-phenyl-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1,3-thiazole-4-carboxamide
• CAS No: 1207040-50-3
• MF: C₂₄H₂₁N₅OS
• MW: 427.521443128586
• CID: 5472485
• Update Time: 2025-06-09

2-phenyl-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxamide, 2-phenyl-N-[4-[6-(1-pyrrolidinyl)-3-pyridazinyl]phenyl]-
• 2-phenyl-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1,3-thiazole-4-carboxamide

• Inchi： 1S/C24H21N5OS/c30-23(21-16-31-24(26-21)18-6-2-1-3-7-18)25-19-10-8-17(9-11-19)20-12-13-22(28-27-20)29-14-4-5-15-29/h1-3,6-13,16H,4-5,14-15H2,(H,25,30)
• InChI Key： IMUNCXDBQVEPMP-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2=CC=C(C3=NN=C(N4CCCC4)C=C3)C=C2)=O)N=C1C1=CC=CC=C1

Additional information on 2-phenyl-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1,3-thiazole-4-carboxamide

Comprehensive Overview of 2-phenyl-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1,3-thiazole-4-carboxamide (CAS No. 1207040-50-3)

The compound 2-phenyl-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1,3-thiazole-4-carboxamide, identified by its CAS No. 1207040-50-3, is a sophisticated heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including a thiazole core linked to a pyridazine moiety via a phenyl bridge, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

One of the most compelling aspects of 2-phenyl-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1,3-thiazole-4-carboxamide is its modular design, which allows for fine-tuning of pharmacological properties. The presence of the pyrrolidine ring enhances solubility and bioavailability, addressing a common challenge in small-molecule drug development. Recent studies have explored its interactions with specific protein targets, such as tyrosine kinases, which are often implicated in cancer progression. This aligns with the current trend in precision medicine, where structure-activity relationship (SAR) studies are crucial for optimizing lead compounds.

From a synthetic chemistry perspective, the preparation of CAS No. 1207040-50-3 involves multi-step organic transformations, including palladium-catalyzed cross-coupling reactions and amide bond formations. These methods are widely discussed in academic and industrial settings, reflecting the broader interest in green chemistry and sustainable synthesis. The compound’s molecular weight and logP values suggest favorable drug-like properties, making it a viable subject for preclinical studies. Additionally, its spectroscopic data (e.g., NMR, HPLC) have been meticulously documented, facilitating reproducibility in research.

The versatility of 2-phenyl-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1,3-thiazole-4-carboxamide extends beyond its therapeutic potential. It serves as a valuable tool compound for probing signal transduction pathways and validating novel drug targets. With the rise of AI-driven drug discovery, computational models have been employed to predict its binding affinities and off-target effects, further accelerating the development pipeline. This intersection of cheminformatics and experimental validation underscores the compound’s relevance in modern pharmaceutical research.

In summary, CAS No. 1207040-50-3 represents a cutting-edge example of rational drug design, combining structural ingenuity with biological relevance. Its exploration continues to inspire innovations in small-molecule therapeutics and targeted drug delivery, addressing unmet medical needs in a rapidly evolving healthcare landscape.